2-chloro-N-(5-fluoro-2-hydroxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(5-fluoro-2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C8H7ClFNO2/c9-4-8(13)11-6-3-5(10)1-2-7(6)12/h1-3,12H,4H2,(H,11,13)
• InChI Key: GHCHWYRKAGECKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NC(=O)CCl)O
• Molecular Formula: C8H7ClFNO2
• Molecular Weight: 203.60 g/mol

Description

2-Chloro-N-(5-fluoro-2-hydroxyphenyl)acetamide, also known as 5-fluoro-2-hydroxybenzoyl chloride (5-FHBCl), is an organic compound commonly used in the synthesis of pharmaceuticals and other compounds. It is a white, crystalline solid with a melting point of 66-68 °C. 5-FHBCl is a versatile reagent with numerous applications in organic synthesis. It is used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and dyes.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study investigates the metabolism of chloroacetamide herbicides (e.g., acetochlor, alachlor) in human and rat liver microsomes, focusing on the formation of specific metabolites through complex metabolic pathways. The research highlights the potential carcinogenicity of these compounds, suggesting their metabolic activation can lead to DNA-reactive products. Such insights are crucial for understanding the environmental and health impacts of these herbicides, providing a foundation for safer agricultural practices and chemical handling protocols (Coleman et al., 2000).

Synthesis and Antimalarial Activity

This study elaborates on the synthesis of a series of compounds with antimalarial activity, exploring the structure-activity relationships and their effectiveness against resistant strains of Plasmodium berghei. The research contributes to the development of new antimalarial agents, underscoring the importance of chemical synthesis in creating effective treatments for infectious diseases (Werbel et al., 1986).

Action of Phenolic Derivatives on Membrane Lipid Peroxidation

This investigation focuses on the antioxidant properties of phenolic compounds, their mechanisms as radical scavengers, and their implications in inhibiting lipid peroxidation. Such studies are pivotal for understanding the molecular bases of antioxidant activity, with potential applications in preventing oxidative stress-related diseases (Dinis et al., 1994).

Chemoselective Acetylation of 2-Aminophenol

Research on the chemoselective monoacetylation of 2-aminophenol to produce N-(2-hydroxyphenyl)acetamide, an intermediate in synthesizing antimalarial drugs, illustrates the significance of enzymatic catalysis in pharmaceutical manufacturing. The study provides insights into optimizing synthesis processes for better efficiency and sustainability (Magadum & Yadav, 2018).